2-phenyl-N-(1-phenylethyl)-2H-tetrazole-5-carboxamide
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Overview
Description
2-phenyl-N-(1-phenylethyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C16H15N5O and its molecular weight is 293.33. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
The synthesis and chemistry of related tetrazole derivatives have been explored for their antitumor properties. One study investigates the interaction of 5-diazoimidazole-4-carboxamide with alkyl and aryl isocyanates, leading to compounds with curative activity against L-1210 and P388 leukemia. Such compounds may act as prodrug modifications, showing potential in antitumor therapy (Stevens et al., 1984).
Chemical Behavior and Synthesis
Research on the synthesis of new tetrazole derivatives and their chemical behavior has been conducted. For example, the study of dynamic 1H-NMR and DFT calculations on certain tetrazole-carboxamides reveals insights into their unusual rotational energy barriers about the C-N bond, suggesting unique conformational stability and potential for specific applications (Farrokhzadeh et al., 2021).
Tetrazoles in Medicinal Chemistry
Tetrazole derivatives are crucial in medicinal chemistry due to their bioisosterism with carboxylic acids and amides, offering metabolic stability and beneficial physicochemical properties. A review of multicomponent reactions for preparing substituted tetrazole derivatives highlights their importance in drug design, reflecting on the scope, limitations, and future prospects of these compounds in therapeutic applications (Neochoritis et al., 2019).
Photophysical Properties
The structural studies of Tinuvin P analogs, including tetrazole derivatives, shed light on their photophysical properties. These studies provide a foundation for understanding the molecular conformations and interactions that contribute to the properties of tetrazole-containing compounds, which could be beneficial in developing materials with specific optical characteristics (Claramunt et al., 2007).
Mechanism of Action
Mode of Action
Without specific target information, the mode of action of “2-phenyl-N-(1-phenylethyl)-2H-tetrazole-5-carboxamide” cannot be definitively described. Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .
Pharmacokinetics
Therefore, its bioavailability, half-life, metabolism, and excretion remain unknown .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of “this compound”. Specific details about how these factors affect this compound are currently unknown .
Properties
IUPAC Name |
2-phenyl-N-(1-phenylethyl)tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N5O/c1-12(13-8-4-2-5-9-13)17-16(22)15-18-20-21(19-15)14-10-6-3-7-11-14/h2-12H,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLKPREPADFACOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=NN(N=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.